Cas no 2839156-25-9 (2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride)

• Product Name: 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride
• CAS No: 2839156-25-9
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• MDL: MFCD15072135
• CID: 5611559
• PubChem ID: 165896052
• Update Time: 2025-08-05

2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-8156315
• 2-amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride
• 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride

• MDL： MFCD15072135
• Inchi： 1S/C8H7BrFNO.ClH/c9-6-3-5(8(12)4-11)1-2-7(6)10;/h1-3H,4,11H2;1H
• InChI Key： TYGZZDUVKCLTDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CN)=O)F.Cl

Computed Properties

• Exact Mass: 266.94618g/mol
• Monoisotopic Mass: 266.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride

Comprehensive Overview of 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride (CAS No. 2839156-25-9)

The compound 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride (CAS No. 2839156-25-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a bromo and fluoro substitution on the phenyl ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride?" This reflects the growing demand for innovative building blocks in medicinal chemistry. The presence of both amino and ketone functional groups allows for versatile reactivity, enabling the creation of diverse heterocyclic frameworks. Recent studies highlight its role in the synthesis of fluorinated pharmaceuticals, a trending topic due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms.

Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are actively exploring eco-friendly methodologies to produce 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride with minimal environmental impact. This aligns with the broader industry shift toward sustainable chemistry, a subject frequently searched in academic and industrial forums. The compound's halogenated structure also makes it a candidate for studying cross-coupling reactions, a key area in modern organic synthesis.

The analytical characterization of CAS No. 2839156-25-9 is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its purity and structural integrity. These methods are often searched by quality control professionals and researchers aiming to validate their synthetic routes. The hydrochloride salt form of the compound further enhances its solubility, making it preferable for various experimental conditions.

In the context of drug design, the 3-bromo-4-fluorophenyl moiety is a critical pharmacophore found in several FDA-approved drugs. This has led to increased searches for "structural analogs of 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one" as scientists seek to optimize lead compounds. The compound's potential in central nervous system (CNS) drug development is also under investigation, given the prevalence of halogenated aromatic systems in neuroactive molecules.

From a commercial perspective, 2-Amino-1-(3-bromo-4-fluorophenyl)ethan-1-one hydrochloride is available through specialized chemical suppliers, often listed under categories like "pharmaceutical intermediates" or "custom synthesis building blocks." Procurement-related searches frequently include terms such as "bulk suppliers CAS 2839156-25-9" and "purity specifications," emphasizing the need for high-quality materials in research and development.

Looking ahead, the compound's relevance is expected to grow as the pharmaceutical industry continues to explore halogenated scaffolds for next-generation therapeutics. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques further solidifies its position as a valuable tool in modern drug discovery. As such, CAS No. 2839156-25-9 remains a focal point for both academic and industrial research, driven by its structural versatility and broad applicability.